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Introduction

Methyltriethylammonium carbonate, an ionic liquid, presents a unique set of properties that
are of growing interest in various scientific and industrial fields. This technical guide provides a
comprehensive overview of its known characteristics, drawing from available data to inform
researchers, scientists, and professionals in drug development. This document summarizes its
physicochemical properties, and highlights areas where further research is needed to fully
characterize this compound.

Core Properties

Methyltriethylammonium carbonate is a quaternary ammonium salt with the chemical
formula COH21NO3.[1] It is most commonly available as a solution, typically around 50%
concentration in a methanol and water mixture.[1] Its classification as a dangerous good for
transport underscores the need for careful handling. The absence of reported melting and
boiling points in public databases suggests that the compound may be thermally unstable.

Physicochemical Properties

A summary of the available quantitative data for methyltriethylammonium carbonate is
presented in Table 1. It is important to note that specific experimental data for the pure
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compound, such as density and solubility in various solvents, are not widely available in the
reviewed literature. The provided refractive index pertains to the commercially available
solution.

Table 1: Physicochemical Properties of Methyltriethylammonium Carbonate

Property Value Source
Chemical Formula C9H21NO3 [1]
Molecular Weight 191.27 g/mol [1]
CAS Number 113840-08-7 [1]
Appearance Typically a solution [1]

, 1.407 (for ~50% solution in
Refractive Index (n20/D) [1]
methanol:water 2:3)

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of
methyltriethylammonium carbonate are not readily available in the surveyed scientific
literature. However, general methodologies for the synthesis of related quaternary ammonium
carbonates can provide a foundational understanding.

General Synthesis of Quaternary Ammonium
Carbonates

The synthesis of quaternary ammonium carbonates can often be achieved through the reaction
of a tertiary amine with an alkylating agent such as dimethyl carbonate.[2][3] One patented
method describes the preparation of tri-long-chain alkyl-ammonium bicarbonate and carbonate
from a tri-long-chain alkyl tertiary amine and dimethyl carbonate without the use of toxic
alkylation reagents or catalysts.[4] Another approach involves the reaction of a tertiary amine
and methanol with a cyclic carbonate to yield a quaternary ammonium methocarbonate, which
can then be converted to the corresponding carbonate.[5] A further general method involves
the reaction of a C1-C20 alkyl or aryl-substituted alkyl, C8-C20 alkyl quaternary ammonium
chloride with a metal hydroxide, followed by reaction with carbon dioxide.[6]
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It is crucial to note that these are general procedures for related compounds, and specific
reaction conditions, stoichiometry, and purification methods would need to be optimized for the
synthesis of methyltriethylammonium carbonate.

Logical Relationship for a General Quaternary
Ammonium Carbonate Synthesis

The following diagram illustrates a generalized logical workflow for the synthesis of a
qguaternary ammonium carbonate, based on the common methodologies found in the literature.

General Synthesis Workflow for Quaternary Ammonium Carbonates

Reactants
Alkylating Agent :
(e.g., Dimethyl Carbonate) Reaction Product
Quaternization Reaction Quaternary Ammonium Carbonate
Tertiary Amine

Click to download full resolution via product page

Caption: A simplified workflow illustrating the general synthesis of quaternary ammonium
carbonates from a tertiary amine and an alkylating agent.

Applications and Areas of Research

Methyltriethylammonium carbonate and related quaternary ammonium salts are being
explored for a variety of applications, leveraging their properties as ionic liquids.

o Catalysis: Quaternary ammonium salts can act as catalysts in various chemical
transformations. For instance, they have been investigated for their catalytic activity in
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transesterification reactions.[2]

o Material Science: These compounds are also being explored in the development of
advanced materials. Their use as extractants in hydrometallurgy is an emerging area of
interest.

o Carbon Capture: The potential for ionic liquids to be used in CO2 capture technologies is an
active area of research.

Conclusion and Future Directions

Methyltriethylammonium carbonate is an ionic liquid with potential applications in catalysis
and materials science. While some of its basic chemical properties are documented, there is a
significant lack of detailed quantitative data, including its density, solubility in various solvents,
and thermodynamic properties. Furthermore, specific and detailed experimental protocols for
its synthesis, purification, and analysis are not widely published. The absence of such
information hinders the full exploitation of this compound's potential. Future research should
focus on a more thorough characterization of its physicochemical properties and the
development of standardized experimental procedures. Such efforts will be crucial for
advancing its application in scientific research and industrial processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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